Cas no 37178-37-3 (Etilevodopa)

• Product Name: Etilevodopa
• CAS No: 37178-37-3
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• MDL: MFCD00871210
• CID: 310896
• PubChem ID: 329825151
• Update Time: 2025-04-23

Etilevodopa Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, 3-hydroxy-,ethyl ester
• ethyl (2S)-2-amino-3-(3,4-dihydroxyphenyl)propanoate
• ETILEVODOPA
• 3,4-dihydroxy-L-phenylalanine ethyl ester
• 3-hydroxy-L-tyrosine ethyl ester
• Etilevodopa [USAN:INN]
• L-DOPA ethyl ester
• levodopa ethyl ester
• O-Ethyl-DOPA
• TV-1203
• UNII-895X917GYE
• L-Dopa-Et
• DB06535
• DTXSID10905092
• ETILEVODOPA [INN]
• 37178-37-3
• 2(S)-Amino-3-(3,4-dihydroxyphenyl)propionic acid ethyl ester
• L-Tyrosine, 3-hydroxy-, ethyl ester
• (S)-ETHYL 2-AMINO-3-(3,4-DIHYDROXYPHENYL)PROPANOATE
• CS-0063515
• CHEMBL1823681
• (-)-3,4-Dihydroxy-L-phenylalanine, ethyl ester
• Etilevodopa (USAN/INN)
• EN300-150307
• 895X917GYE
• MFCD00871210
• NULMGOSOSZBEQL-QMMMGPOBSA-N
• Q5404593
• L-DOPA ethyl ester;Levodopa ethyl ester
• L-Dopa ethyl ester, >=98% (HPLC)
• AKOS015933284
• SCHEMBL584493
• AKOS010395756
• 3-HYDROXY-TYROSINE ETHYL ESTER
• NS00072773
• NCGC00408874-03
• HY-116016
• F52325
• (S)-Ethyl 2-amino-3-(3,4-dihydroxyphenyl)propanoate (H-L-Tyr(3-OH)-OEt)
• CCG-221888
• Ethyl (S)-2-amino-3-(3,4-dihydroxyphenyl)propanoate
• ETILEVODOPA [WHO-DD]
• D04097
• ETILEVODOPA [USAN]
• CHEBI:135971
• BRD-K90982969-003-01-8
• Etilevodopa?
• BRD-K90982969-001-01-2
• Etilevodopa

• MDL： MFCD00871210
• Inchi： 1S/C11H15NO4/c1-2-16-11(15)8(12)5-7-3-4-9(13)10(14)6-7/h3-4,6,8,13-14H,2,5,12H2,1H3/t8-/m0/s1
• InChI Key： NULMGOSOSZBEQL-QMMMGPOBSA-N
• SMILES： O(CC)C([C@H](CC1C=CC(=C(C=1)O)O)N)=O

Computed Properties

• Exact Mass: 225.10000
• Monoisotopic Mass: 225.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.8A^2

Experimental Properties

• Density: 1.278
• Boiling Point: 394.2°C at 760 mmHg
• Flash Point: 192.2°C
• Refractive Index: 1.581
• Solubility: H2O: ≥12mg/mL at warmed to 60°C
• PSA: 92.78000
• LogP: 1.23100

Etilevodopa Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Etilevodopa

L-Tyrosine, 3-Hydroxy-, Ethyl Ester: A Comprehensive Overview

L-Tyrosine, 3-hydroxy-, ethyl ester, also known by its CAS number 37178-37-3, is a biologically significant compound with a diverse range of applications in various industries. This compound is a derivative of L-tyrosine, an essential amino acid that plays a critical role in numerous biochemical processes. The ethyl ester form of this compound adds unique properties that enhance its stability and bioavailability, making it a valuable ingredient in pharmaceuticals, nutraceuticals, and cosmetic products.

The chemical structure of L-Tyrosine, 3-hydroxy-, ethyl ester consists of a tyrosine backbone with an additional hydroxyl group at the 3-position and an ethyl ester substituent. This structure contributes to its ability to participate in various biochemical reactions, particularly those involving neurotransmitter synthesis and cellular signaling pathways. Recent studies have highlighted its potential as a precursor for dopamine production, which has significant implications for neurodegenerative diseases such as Parkinson's disease.

In the pharmaceutical industry, L-Tyrosine, 3-hydroxy-, ethyl ester is being explored for its role in enhancing cognitive function and reducing oxidative stress. Researchers have found that this compound exhibits strong antioxidant properties, which can protect cells from damage caused by reactive oxygen species. These findings have led to its inclusion in formulations aimed at improving brain health and mitigating age-related cognitive decline.

The nutraceutical sector has also embraced this compound due to its potential benefits for weight management and metabolic regulation. Studies suggest that L-Tyrosine, 3-hydroxy-, ethyl ester can influence the activity of enzymes involved in lipid metabolism, potentially offering a natural approach to managing obesity and related conditions. Its bioavailability is further enhanced by the ethyl ester group, which facilitates absorption in the gastrointestinal tract.

In the cosmetics industry, this compound is valued for its ability to protect the skin from environmental stressors. Its antioxidant properties make it an effective ingredient in anti-aging products, helping to reduce the appearance of wrinkles and improve skin elasticity. Recent advancements in nanotechnology have enabled the formulation of more efficient delivery systems for L-Tyrosine, 3-hydroxy-, ethyl ester, ensuring optimal penetration into the skin layers.

From a research perspective, ongoing studies are investigating the molecular mechanisms underlying the biological effects of L-Tyrosine, 3-hydroxy-, ethyl ester. Scientists are particularly interested in its role in modulating cellular signaling pathways and its potential as a therapeutic agent for chronic diseases. These investigations are expected to uncover new applications and deepen our understanding of this versatile compound.

In conclusion, L-Tyrosine, 3-hydroxy-, ethyl ester (CAS No: 37178-37-3) is a multifaceted compound with promising applications across various fields. Its unique chemical properties and biological activities make it a subject of intense research interest. As advancements in science continue to unfold, this compound is likely to play an increasingly important role in improving human health and well-being.